Cas no 675617-95-5 (1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde)

1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde structure
675617-95-5 structure
Product Name:1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde
CAS No:675617-95-5
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD10686597
CID:1087449
PubChem ID:28064945
Update Time:2025-10-28

1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde
    • 2-ethyl-1,2,4-triazole-3-carbaldehyde
    • 1-ethyl-1H-1,2,4-triazole-5-carbaldehyde(SALTDATA: FREE)
    • SCHEMBL3161069
    • IGMKFRWHQLJAJS-UHFFFAOYSA-N
    • 1H-1,2,4-Triazole-5-carboxaldehyde, 1-ethyl-
    • 675617-95-5
    • MFCD10686597
    • AKOS006282800
    • AT12472
    • BS-36428
    • DTXSID30651004
    • 1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde, AldrichCPR
    • CS-0380556
    • Z1198275612
    • FT-0702532
    • EN300-233191
    • DA-18544
    • STL584906
    • MDL: MFCD10686597
    • Inchi: 1S/C5H7N3O/c1-2-8-5(3-9)6-4-7-8/h3-4H,2H2,1H3
    • InChI Key: IGMKFRWHQLJAJS-UHFFFAOYSA-N
    • SMILES: O=CC1=NC=NN1CC

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.8A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.24
  • Boiling Point: 277.4°C at 760 mmHg
  • Flash Point: 121.6°C
  • Refractive Index: 1.584
  • PSA: 47.78000
  • LogP: 0.11050

1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-1H-1,2,4-triazole-5-carbaldehyde Pricemore >>

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